![molecular formula C16H32O2 B1258520 2-Hydroxyhexadecanal CAS No. 193619-57-7](/img/structure/B1258520.png)
2-Hydroxyhexadecanal
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Overview
Description
2-hydroxyhexadecanal is a hydroxy fatty aldehyde that is hexadecanal in which one of the hydrogens at position 2 has been replaced by a hydroxy group. It has a role as a Saccharomyces cerevisiae metabolite. It is a hydroxy fatty aldehyde and a long-chain fatty aldehyde. It derives from a hexadecanal.
Scientific Research Applications
Electrochemical Applications
- Cogeneration of Chemicals and Electricity : The development of gas diffusion electrodes (GDEs) for a fuel cell reactor, aimed at producing hydroxylamine, has been explored. These electrodes utilize carbonaceous powder and binders tailored for applications in NO-H₂ fuel cells. Non-platinized electrodes showed acceptable performance for NO reduction, indicating potential applications in electrochemical processes (Alvarez-Gallego et al., 2012).
Environmental Impact and Biodegradation
- Biodegradability Studies : The biodegradability of 2-ethylhexyl nitrate (2-EHN), a related compound, in different microbial communities indicates potential environmental impacts. Understanding the degradation pathways of such compounds can guide environmental management strategies and pollution control (Solano-Serena et al., 2009).
RNA Structure Analysis
- Selective 2′-Hydroxyl Acylation Analyzed by Primer Extension (SHAPE) : SHAPE methodology for RNA structure analysis utilizes 2'-hydroxyl acylation to determine local nucleotide flexibility in RNA. This technique contributes significantly to understanding RNA structure and function, which is crucial in genetic and molecular biology research (Wilkinson et al., 2006).
Atmospheric Chemistry
- Alkoxy Radical Reactions : Studies on the isomerization of alkoxy radicals, such as 2-hexoxy and 3-hexoxy radicals, under atmospheric conditions offer insights into atmospheric chemistry and pollution dynamics. Understanding these mechanisms is vital for environmental monitoring and atmospheric science research (Eberhard et al., 1995).
Microalgae Composition Analysis
- Occurrence in Microalgae : The discovery of 2-hydroxy acids in various microalgae species has implications for classifying algal species and understanding their ecological roles and biochemical pathways (Matsumoto et al., 1984).
Biomedical Engineering
- Hydrogel Design in Biomedical Applications : Hydrogels, owing to their absorbent and flexible properties, are extensively used in biomedical applications such as tissue engineering and drug delivery. Research in this area explores the physicochemical foundations of hydrogels, which could include 2-hydroxyhexadecanal-related compounds (Li et al., 2018).
Properties
CAS No. |
193619-57-7 |
---|---|
Molecular Formula |
C16H32O2 |
Molecular Weight |
256.42 g/mol |
IUPAC Name |
2-hydroxyhexadecanal |
InChI |
InChI=1S/C16H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16(18)15-17/h15-16,18H,2-14H2,1H3 |
InChI Key |
BKBDVQVDRVGXKT-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCCCCC(C=O)O |
Canonical SMILES |
CCCCCCCCCCCCCCC(C=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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